Cas no 81600-02-4 (4,5alpha-epoxy-3,6-dimethoxy-17-methyl-morphina-6,8(14)-diene (Xi)-17-oxide)

• Product Name: 4,5alpha-epoxy-3,6-dimethoxy-17-methyl-morphina-6,8(14)-diene (Xi)-17-oxide
• CAS No: 81600-02-4
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 2073461
• PubChem ID: 15450568
• Update Time: 2025-04-21

4,5alpha-epoxy-3,6-dimethoxy-17-methyl-morphina-6,8(14)-diene (Xi)-17-oxide Chemical and Physical Properties

Names and Identifiers

• 4,5alpha-epoxy-3,6-dimethoxy-17-methyl-morphina-6,8(14)-diene (Xi)-17-oxide
• Thebain-N-oxid
• thebaine N-oxide
• Morphinan, 6,7,8,14-tetradehydro-4,5-epoxy-3,6-dimethoxy-17-methyl-, 17-oxide, (5?)-; Thebaine N-Oxide
• 81600-02-4
• Morphinan, 6,7,8,14-tetradehydro-4,5-epoxy-3,6-dimethoxy-17-methyl-, 17-oxide, (5a)-; Thebaine N-Oxide
• (4R,7aR,12bS)-7,9-dimethoxy-3-methyl-3-oxido-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro(3,2-e)isoquinolin-3-ium
• (4R,7aR,12bS)-7,9-dimethoxy-3-methyl-3-oxido-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium

• Inchi： 1S/C19H21NO4/c1-20(21)9-8-19-12-5-7-15(23-3)18(19)24-17-14(22-2)6-4-11(16(17)19)10-13(12)20/h4-7,13,18H,8-10H2,1-3H3/t13-,18+,19+,20?/m1/s1
• InChI Key： PMXUJDPQAVEYII-CMUWLYKVSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4C5=CC=C([C@H]1[C@@]5(C=32)CC[N+]4(C)[O-])OC)OC

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans